N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-benzyl-6-chloro-2-(2,4-dimethylphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C25H21ClN2O/c1-16-8-10-20(17(2)12-16)24-14-22(21-13-19(26)9-11-23(21)28-24)25(29)27-15-18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: OBYNHBAPDWRMAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC3=C(C=C(C=C3)Cl)C(=C2)C(=O)NCC4=CC=CC=C4)C
• Molecular Formula: C25H21ClN2O
• Molecular Weight: 400.9 g/mol

Description

N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of quinoline derivatives, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide is not fully understood. However, studies have suggested that this compound may exert its biological effects by inhibiting specific enzymes or signaling pathways that are involved in the development of cancer, inflammation, and microbial infections.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide exhibits a wide range of biochemical and physiological effects. For example, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and exhibit antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide in lab experiments is its high potency and selectivity towards specific biological targets. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide. Some of these include:
- Further studies to elucidate the exact mechanism of action of this compound and its potential targets in different biological systems.
- Investigation of the potential applications of this compound in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases.
- Development of new synthetic methods for the production of N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide that are more efficient and environmentally friendly.
- Exploration of the potential use of this compound as a scaffold for the development of new drugs with improved pharmacological properties.
In conclusion, N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide is a promising compound that has shown potential applications in the development of new drugs. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Scientific Research Applications

N-benzyl-6-chloro-2-(2,4-dimethylphenyl)-4-quinolinecarboxamide has been extensively studied for its potential applications in the development of new drugs. Some of the areas of research where this compound has shown promising results include cancer treatment, inflammation, and microbial infections.